
Physicochemical Characteristics of Caldiamide
Sodium: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Caldiamide sodium

Cat. No.: B058181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Caldiamide sodium is a chemical compound utilized in pharmaceutical applications, notably

as a component in some magnetic resonance imaging (MRI) contrast agent formulations. It is

the sodium salt of a calcium complex of a derivative of diethylenetriaminepentaacetic acid

(DTPA), specifically DTPA-bismethylamide (DTPA-BMA). Understanding its physicochemical

properties is crucial for formulation development, analytical method development, and

assessing its behavior in biological systems. This document provides a technical overview of

the known physicochemical characteristics of Caldiamide sodium.

Chemical Identity and Physical Properties
Caldiamide sodium can exist in both anhydrous and hydrated forms. The fundamental

chemical and physical properties are summarized in the table below.
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Property Value Source(s)

Chemical Name

[5,8-Bis(carboxymethyl)-11-[2-

(methylamino)-2-oxoethyl]-3-

oxo-2,5,8,11-tetraazatridecan-

13-oato(3-)]-Calciate Sodium

[1]

Synonyms DV-7572, UNII-9G03615Q60 [2]

CAS Number
131410-50-9 (anhydrous),

122760-91-2 (hydrate)
[2][3]

Molecular Formula

(Anhydrous)
C₁₆H₂₆CaN₅NaO₈ [1][2]

Molecular Weight (Anhydrous) 479.47 g/mol [2]

Molecular Formula (Hydrate) C₁₆H₂₈CaN₅NaO₉ [2][4]

Molecular Weight (Hydrate) 497.5 g/mol [2][4]

Appearance
Pale Yellow to Light Yellow

Solid
[5]

Melting Point >205°C (decomposes) [5]

Stability Hygroscopic [5]

Solubility Profile
Detailed quantitative solubility data for Caldiamide sodium in various solvents is not widely

available in the public domain. However, qualitative descriptions indicate the following:

Solvent Solubility

Water Slightly Soluble[5]

Methanol Slightly Soluble[5]

DMSO Soluble[2]
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It has been noted that the modification of the parent DTPA ligand to DTPA-BMA, by replacing

carboxyl groups with methylamide moieties, leads to a 40% decrease in water solubility, which

enhances its lipophilicity and favors distribution in the extracellular fluid compartment.[6]

Spectroscopic and Structural Properties
Spectroscopic techniques are essential for the structural elucidation and confirmation of

Caldiamide sodium.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are standard methods

to confirm the molecular structure of Caldiamide sodium.

X-Ray Diffraction (XRD): XRD is used to characterize the solid-state properties, including

crystallinity. A crystalline form of Caldiamide sodium would produce a characteristic

diffraction pattern of sharp peaks, while an amorphous form would show a broad halo.[1]

Computational Structural Data
Density Functional Theory (DFT) simulations have provided theoretical insights into the

structure of Caldiamide sodium:[6]

Parameter Value

Calcium-Ligand Bond Lengths (Ca-N) 2.38–2.45 Å

Calcium-Ligand Bond Lengths (Ca-O) 2.51–2.63 Å

HOMO-LUMO Gap 4.7 eV

This HOMO-LUMO gap suggests moderate kinetic stability.[6]

Experimental Protocols
Detailed, validated experimental protocols for the analysis of Caldiamide sodium are not

readily available in scientific literature. However, based on the analysis of its parent compound,

DTPA, and general analytical principles, the following methodologies would be applicable.
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High-Performance Liquid Chromatography (HPLC) for
Purity and Quantification
A reversed-phase HPLC method with UV detection is a common approach for the analysis of

related compounds like DTPA. Since Caldiamide sodium lacks a strong chromophore,

derivatization or the use of specialized detectors would be necessary. A patent for the synthesis

of Caldiamide sodium mentions the use of HPLC to monitor the reaction, indicating its utility.

[7]

General HPLC Protocol for a Related DTPA Compound: A published method for the analysis of

DTPA in pharmaceutical formulations involves the formation of a metal complex (e.g., with

Fe³⁺) to enhance UV detection, followed by separation on a C18 column with an ion-pairing

agent in the mobile phase.[7]

Column: C18 reversed-phase column.

Mobile Phase: A gradient of an aqueous buffer (e.g., sodium acetate) with an ion-pairing

reagent (e.g., tetrabutylammonium bromide) and an organic modifier (e.g., methanol or

acetonitrile).[8]

Detection: UV-Vis detector, with the wavelength selected based on the absorbance of the

metal complex formed.[8]

Sample Preparation: The sample would be dissolved in a suitable solvent, and a solution of a

metal salt (e.g., FeCl₃) would be added to form the UV-active complex.[7]

Potentiometric Titration for pKa Determination
The acid dissociation constants (pKa) are critical parameters influencing the solubility and

chelation behavior of Caldiamide sodium. Potentiometric titration is the standard method for

determining pKa values.

General Protocol:

A solution of Caldiamide sodium of known concentration is prepared in a suitable solvent

(e.g., deionized water).
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The solution is placed in a thermostatted vessel and titrated with a standardized solution of a

strong acid (e.g., HCl) or a strong base (e.g., NaOH).

The pH of the solution is monitored using a calibrated pH electrode as a function of the

volume of titrant added.

The pKa values are determined from the titration curve by identifying the pH at the half-

equivalence points.

Workflow and Logical Relationships
The following diagrams illustrate the general workflow for the physicochemical characterization

of Caldiamide sodium and the logical relationship of its components.

Physicochemical Characterization Workflow

Synthesis & Purification

Structural Elucidation Purity Assessment Physical Property Determination Solubility & Stability

NMR (1H, 13C) Mass Spectrometry HPLC / UPLC Elemental Analysis Melting Point Appearance Hygroscopicity Solubility in various solvents
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Caption: General workflow for the physicochemical characterization of Caldiamide sodium.
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Component Relationship of Caldiamide Sodium
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Caption: Logical relationship of the components of Caldiamide sodium.

Conclusion
This technical guide summarizes the currently available physicochemical data for Caldiamide
sodium. While fundamental properties such as molecular weight and appearance are

established, there is a notable absence of detailed, publicly available quantitative data for

properties like solubility and pKa, as well as specific, validated analytical methods. The

provided information serves as a foundational reference for researchers and professionals in

drug development, highlighting the areas where further experimental characterization is

needed for a more comprehensive understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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